Behenyl itaconate

• Molecular Formula: C49H94O4
• Molecular Weight: 747.3 g/mol
• IUPAC Name: didocosyl 2-methylidenebutanedioate
• InChI: InChI=1S/C49H94O4/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-38-40-42-44-52-48(50)46-47(3)49(51)53-45-43-41-39-37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-5-2/h3-46H2,1-2H3
• InChI Key: GXSMMTZNCQUMPG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCCCCOC(=O)CC(=C)C(=O)OCCCCCCCCCCCCCCCCCCCCCC

Description

Behenyl itaconate is a useful research compound. Its molecular formula is C49H94O4 and its molecular weight is 747.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 800 g of xylene, 1641 g (2.2 moles) of dibehenyl itaconate of the formula, C22H45OCOCH2C(═CH2)COOC22H45, obtained by a reaction between behenyl alcohol and itaconic acid, and 875 g (1.0 mole) of the organopolysiloxane having mercapto groups at both terminals represented by the following formula were reacted in the presence of 1 g of triphenylphosphine as a catalyst at 130° C. for 5 hours. 2440 g, corresponding to a yield of 97%, of Silicone wax (H) was obtained by stripping the solvent.